Cas no 84823-66-5 (3'',6''-Di-p-coumaroylprunin)

3'',6''-Di-p-coumaroylprunin structure
Product name:3'',6''-Di-p-coumaroylprunin
CAS No:84823-66-5
MF:C39H34O14
MW:726.679
CID:2024378
3'',6''-Di-p-coumaroylprunin Chemical and Physical Properties
Names and Identifiers
-
- 3'',6''-Di-p-coumaroylprunin
-
- Inchi: InChI=1S/C39H34O14/c40-24-9-1-21(2-10-24)5-15-33(45)49-20-32-36(47)38(53-34(46)16-6-22-3-11-25(41)12-4-22)37(48)39(52-32)50-27-17-28(43)35-29(44)19-30(51-31(35)18-27)23-7-13-26(42)14-8-23/h1-18,30,32,36-43,47-48H,19-20H2/b15-5-,16-6+
- InChI Key: YHSNRKOEKHUGSK-OPCYYNASSA-N
- SMILES: OC1C(COC(=O)\C=C/c2ccc(O)cc2)OC(Oc2cc(O)c3C(=O)CC(Oc3c2)c2ccc(O)cc2)C(O)C1OC(=O)\C=C\c1ccc(O)cc1
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 53
- XLogP3: 1.339
3'',6''-Di-p-coumaroylprunin Related Literature
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
-
Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
-
Chen Chen,Qiao Sun,Dong-Xue Ren,Rui Zhang,Feng-Ying Bai,Yong-Heng Xing,Zhan Shi CrystEngComm, 2013,15, 5561-5573
84823-66-5 (3'',6''-Di-p-coumaroylprunin) Related Products
- 2171999-91-8(1-(2-aminohexan-2-yl)-3,3-dimethylcyclobutan-1-ol)
- 2228532-83-8(3-bromo-2,4-dimethylphenyl sulfamate)
- 2172569-26-3(4-(aminomethyl)-5-(4-ethylphenyl)-2H-1,3-dioxol-2-one)
- 1872123-40-4(2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide)
- 53164-05-9(Acemetacin)
- 1486885-75-9(1-Amino-5,5-dimethylhexan-2-ol)
- 2104909-04-6(7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine)
- 1805390-40-2(2-Bromo-3-chloro-6-(difluoromethyl)pyridine-4-carbonyl chloride)
- 2172253-44-8(5-(bromomethyl)-1-(4-chloro-2-fluorophenyl)-1H-pyrazole)
- 2056025-15-9(N-[(2,4-dimethoxyphenyl)methyl]-3-iodo-1H-pyrazolo[4,3-c]pyridin-4-amine)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
